Cas no 1805371-62-3 (2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805371-62-3
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4915246
• Update Time: 2025-05-26

2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-6-3(2-9)5(13)1-4(12-6)7(10)11/h1,7H,2H2,(H,12,13)
• InChI Key： TWMVWYCLOOIXOO-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine

2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805371-62-3) is a highly specialized organic molecule with a complex structure that makes it a subject of interest in various fields of chemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups—bromo, chloromethyl, difluoromethyl, and hydroxyl—confers unique chemical properties that have been extensively studied in recent years.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened avenues for its application in advanced materials and drug discovery. For instance, researchers have explored the use of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine in designing novel antiviral agents due to its ability to inhibit key viral enzymes.

The structural complexity of this compound makes it an excellent candidate for studying bioisosterism and pharmacophore modeling. Its bromine atom, positioned at the 2nd position of the pyridine ring, plays a critical role in modulating the electronic properties of the molecule. This feature has been exploited in designing analogs with enhanced bioavailability and reduced toxicity. Moreover, the chloromethyl group at position 3 introduces additional reactivity, making the compound suitable for various substitution reactions.

In terms of environmental impact, studies have shown that 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine exhibits moderate biodegradability under aerobic conditions. This is particularly important for its application in agrochemicals, where environmental safety is a paramount concern. Researchers are currently investigating methods to further enhance its biodegradability without compromising its efficacy as a pesticide or herbicide.

Another area of active research involves the use of this compound as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The hydroxyl group at position 4 provides a convenient site for coordination with metal ions, enabling the formation of highly porous structures with potential applications in gas storage and catalysis.

From a therapeutic standpoint, 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to selectively target cancer cells by inhibiting key signaling pathways involved in cell proliferation and metastasis. The difluoromethyl group at position 6 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and deliver therapeutic effects.

Despite its numerous potential applications, the synthesis and handling of this compound require meticulous attention to ensure safety and efficiency. Researchers are continuously refining synthetic protocols to minimize waste and maximize atom economy. Additionally, efforts are underway to explore green chemistry approaches for producing this compound on an industrial scale.

In conclusion, 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine stands out as a multifaceted compound with vast opportunities for innovation across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of next-generation chemicals and materials.